Cas no 2412-30-8 (Sulfuric acid,mono(2-methylpropyl) ester)

• Product Name: Sulfuric acid,mono(2-methylpropyl) ester
• CAS No: 2412-30-8
• MF: C₄H₁₀O₄S
• MW: 154.184800624847
• CID: 267103
• PubChem ID: 202514
• Update Time: 2025-04-19

Sulfuric acid,mono(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid,mono(2-methylpropyl) ester
• 2-methylpropyl hydrogen sulfate
• Isobutyl sulfate
• Isobutyl-hydrogensulfat
• Isobutylschwefelsaeure
• Monoisobutylsulfat
• Schwefelsaeure-monoisobutylester
• sulfuric acid monoisobutyl ester
• SCHEMBL4667979
• SULFURIC ACID, MONOISOBUTYL ESTER
• MKF79E7F56
• NSC-9570
• DTXSID10276810
• JVNPHYVDWYJFES-UHFFFAOYSA-N
• Isobutylsulfat
• Isobutyl hydrogen sulfate
• 2412-30-8
• sulfuric acid monoisobutylester
• (2-Methylpropoxy)sulfonic acid
• NSC9570
• Sulfuric acid, mono(2-methylpropyl) ester

• Inchi： 1S/C4H10O4S/c1-4(2)3-8-9(5,6)7/h4H,3H2,1-2H3,(H,5,6,7)
• InChI Key： JVNPHYVDWYJFES-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OCC(C)C

Computed Properties

• Exact Mass: 154.03000
• Monoisotopic Mass: 154.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 71.98000
• LogP: 1.54260